Cas no 2680746-79-4 (tert-butyl N-(4-bromo-2-nitro-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate)

• Product Name: tert-butyl N-(4-bromo-2-nitro-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate
• CAS No: 2680746-79-4
• MF: C₁₅H₁₉BrN₂O₄
• MW: 371.226363420486
• CID: 5627046
• PubChem ID: 165928396
• Update Time: 2025-05-19

tert-butyl N-(4-bromo-2-nitro-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-bromo-2-nitro-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate
• 2680746-79-4
• EN300-28300922

• Inchi： 1S/C15H19BrN2O4/c1-15(2,3)22-14(19)17-13-10-7-5-4-6-9(10)11(16)8-12(13)18(20)21/h8H,4-7H2,1-3H3,(H,17,19)
• InChI Key： FMWXZSQRCOVMEL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C2=C1CCCC2)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 370.05282g/mol
• Monoisotopic Mass: 370.05282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-(4-bromo-2-nitro-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate

Introduction to Tert-butyl N-(4-bromo-2-nitro-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate (CAS No. 2680746-79-4)

Tert-butyl N-(4-bromo-2-nitro-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate, with the CAS number 2680746-79-4, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of a tert-butyl group and a complex aromatic system, specifically a bromo-nitro-substituted tetrahydronaphthalene core, makes this molecule of particular interest for various applications.

The structural motif of Tert-butyl N-(4-bromo-2-nitro-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate is characterized by its rigidity and electron-deficient nature, which arises from the nitro and bromo substituents on the aromatic ring. These features contribute to its potential utility in the design of novel pharmaceuticals and agrochemicals. The tert-butyl carbamate moiety further enhances the molecule's stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds with similar structural features. The nitro group in particular has been widely studied for its ability to act as a pharmacophore in drug development. For instance, nitroaromatic compounds have shown promise in the treatment of various diseases, including cancer and infectious disorders. The bromo substituent also plays a crucial role in modulating the biological activity of these molecules by influencing their electronic properties and interactions with biological targets.

Recent studies have highlighted the importance of Tert-butyl N-(4-bromo-2-nitro-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate in the development of new therapeutic agents. Researchers have demonstrated its potential as a precursor in the synthesis of more complex molecules with enhanced biological activity. For example, derivatives of this compound have been investigated for their anti-inflammatory and antimicrobial properties. The ability to functionalize the aromatic core while maintaining the integrity of the carbamate group allows for a high degree of structural diversity and functionalization.

The synthesis of Tert-butyl N-(4-bromo-2-nitro-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate involves multiple steps that require precise control over reaction conditions. The key step involves the formation of the tetrahydronaphthalene core through a series of cyclization reactions. Subsequent functionalization with bromine and nitro groups introduces the necessary pharmacophoric elements. The final step involves the introduction of the tert-butyl carbamate group via condensation reactions with appropriate carbamic acid derivatives.

The use of computational chemistry techniques has significantly advanced our understanding of the molecular properties and reactivity of Tert-butyl N-(4-bromo-2-nitro-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate. Molecular modeling studies have revealed insights into its binding interactions with biological targets and have guided the design of more potent derivatives. These computational approaches are essential for predicting the behavior of complex molecules before they are synthesized in the laboratory.

In conclusion, Tert-butyl N-(4-bromo-2-nitro-5,6,7,8-tetrahydronaphthalen-1-yl)carbamate (CAS No. 2680746-79-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing various medical challenges.